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Compound of Interest

Compound Name: Snap-tmr

Cat. No.: B14764951

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the Snap-tag® system, specifically focusing on the
use of the cell-permeable TMR-Star substrate for live-cell imaging applications. The Snap-tag
is a versatile tool for studying protein function, localization, and dynamics in real-time.

Introduction to Snap-tag® Technology

The Snap-tag® is a self-labeling protein tag that allows for the specific and covalent attachment
of a wide variety of synthetic probes to a protein of interest (POI) in living cells. It is a 20 kDa
mutant of the human DNA repair protein O®-alkylguanine-DNA alkyltransferase (hAGT). The
Snap-tag specifically and rapidly reacts with benzylguanine (BG) derivatives, leading to the
irreversible labeling of the Snap-tag fusion protein. This technology offers significant flexibility
as the same protein fusion can be used for different applications by simply changing the BG
substrate.

A key advantage of the Snap-tag system is its orthogonality with the CLIP-tag™ system. The
CLIP-tag, also derived from hAGT, is engineered to react specifically with O2-benzylcytosine
(BC) derivatives. This allows for the simultaneous and specific labeling of two different proteins
in the same cell with distinct fluorescent probes.

The Snap-Cell® TMR-Star Substrate
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SNAP-Cell® TMR-Star is a cell-permeable fluorescent substrate designed for labeling Snap-tag
fusion proteins within living cells. Based on tetramethylrhodamine, it emits a bright red
fluorescence and is suitable for use with standard rhodamine filter sets. Its cell permeability
allows for the labeling of both intracellular and cell-surface proteins.

Key Applications

¢ Protein Localization and Translocation: Visualize the subcellular localization

¢ To cite this document: BenchChem. [Snap-TMR Protocol for Live-Cell Imaging: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b14764951#snap-tmr-protocol-for-live-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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